Cas no 883542-35-6 (3-(2-Methyl-1H-indol-1-yl)propan-1-amine)

• Product Name: 3-(2-Methyl-1H-indol-1-yl)propan-1-amine
• CAS No: 883542-35-6
• MF: C₁₂H₁₆N₂
• MW: 188.268842697144
• MDL: MFCD06801051
• CID: 1072148
• PubChem ID: 6494468
• Update Time: 2025-04-20

3-(2-Methyl-1H-indol-1-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(2-Methyl-1H-indol-1-yl)propan-1-amine
• 3-(2-Methyl-indol-1-yl)-propylamine
• AKOS000746095
• 3-(2-methylindol-1-yl)propan-1-amine
• F2147-2409
• EN300-1223675
• SCHEMBL2682573
• BB 0259924
• 883542-35-6
• HMS1704G15

• MDL： MFCD06801051
• Inchi： 1S/C12H16N2/c1-10-9-11-5-2-3-6-12(11)14(10)8-4-7-13/h2-3,5-6,9H,4,7-8,13H2,1H3
• InChI Key： SSIWTLDIAFCSBL-UHFFFAOYSA-N
• SMILES： N1(C(C)=CC2C=CC=CC1=2)CCCN

Computed Properties

• Exact Mass: 188.131348519g/mol
• Monoisotopic Mass: 188.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 31Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 341.4±25.0 °C at 760 mmHg
• Flash Point: 160.3±23.2 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

3-(2-Methyl-1H-indol-1-yl)propan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)